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Compound of Interest

Compound Name: APD-916

Cat. No.: B12364986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling of

APD-916, a histamine H3 receptor inverse agonist. As a potent, investigational compound with

limited publicly available safety data, a cautious approach based on the principles of handling

highly potent active pharmaceutical ingredients (HPAPIs) is mandatory. This guide is intended

to be a preferred source for laboratory safety and chemical handling, building trust by providing

value beyond the product itself.

Compound Identification
Parameter Value

Chemical Name

(2R)-1-[2-(4'-[(3-

methoxypropyl)sulfonyl]biphenyl-4-yl)ethyl]-2-

methylpyrrolidine

CAS Number 1021169-11-8

Molecular Formula C23H31NO3S

Molecular Weight 401.56 g/mol

Hazard Assessment
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A complete, publicly available Safety Data Sheet (SDS) with comprehensive toxicological data

for APD-916 is not currently available. The available SDS from one supplier indicates "no data

available" for most hazard classifications.[1] In the absence of specific data, APD-916 should

be treated as a potent compound with unknown toxicity. The precautionary principle must be

applied, assuming the compound may be toxic, allergenic, and have long-term health effects

upon exposure.

Personal Protective Equipment (PPE)
Given the unknown hazard profile of APD-916, a comprehensive PPE strategy is required to

prevent skin, eye, and respiratory exposure. The following table outlines the recommended

PPE.
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Protection Level Equipment
Specifications and
Rationale

Primary Engineering Controls
Chemical Fume Hood or

Glovebox

All manipulations of solid or

liquid APD-916 that could

generate dust, aerosols, or

vapors must be performed in a

certified chemical fume hood

or a glovebox to minimize

inhalation exposure.

Respiratory Protection NIOSH-approved Respirator

For procedures with a higher

risk of aerosolization, or if

engineering controls are not

sufficient, a NIOSH-approved

respirator (e.g., N95 for

powders, or with appropriate

cartridges for vapors) should

be worn.

Eye and Face Protection
Safety Goggles and Face

Shield

Safety goggles are mandatory

to protect against splashes. A

face shield should be worn in

conjunction with goggles when

there is a significant splash

hazard.

Hand Protection
Double Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination. For prolonged

handling, consider using a

more robust glove material

such as neoprene or butyl

rubber.

Body Protection Disposable Lab Coat with

Long Sleeves and Cuffs

A disposable lab coat provides

a barrier against contamination

of personal clothing. It should

be changed at the end of each
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work session or immediately if

contaminated. For larger scale

operations, a disposable

chemical-resistant suit may be

necessary.

Foot Protection Closed-toe Shoes

Closed-toe shoes are a

minimum requirement in any

laboratory setting. For

significant spill risks, chemical-

resistant shoe covers or boots

are recommended.

Handling and Storage Procedures
Operational Plan:

Restricted Access: Designate a specific area within the laboratory for handling APD-916.

Access should be restricted to trained personnel.

Engineering Controls: All weighing and solution preparation must be conducted in a chemical

fume hood or glovebox.[2]

Spill Kit: A spill kit containing appropriate absorbent materials, decontamination solutions,

and waste disposal bags must be readily available in the designated handling area.

Decontamination: All surfaces and equipment must be decontaminated after use. A suitable

decontamination solution should be validated for effectiveness.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[1]

Storage Plan:
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Condition Specification Rationale

Temperature

As specified by the supplier.

Typically, research compounds

are stored at -20°C for long-

term stability.

To maintain the integrity and

potency of the compound.

Container
Tightly sealed, clearly labeled

container.

To prevent contamination and

accidental misuse.

Location
A secure, designated, and

ventilated area.

To restrict access and prevent

accidental release.

First Aid Measures
In the event of exposure, immediate action is critical.[1]

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan
All waste contaminated with APD-916 must be treated as hazardous waste.
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Waste Segregation: Collect all contaminated solid waste (e.g., gloves, lab coats, pipette tips)

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing APD-916 in a sealed, labeled, and chemical-

resistant container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

hazardous waste disposal vendor in accordance with local, state, and federal regulations.

Experimental Workflows and Logical Relationships
The following diagrams illustrate the key workflows for safely handling APD-916.

Preparation Compound Handling Cleanup and Disposal

Don PPE Prepare Handling Area
Proceed if Safe

Verify Fume Hood Operation
Proceed if Safe

Retrieve APD-916 from StorageProceed if Safe Weigh Compound in Fume Hood Prepare Solution in Fume Hood Decontaminate Surfaces and Equipment Segregate and Label Waste Doff PPE Dispose of Waste via Vendor

Click to download full resolution via product page

Caption: Workflow for handling APD-916.
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Don Appropriate PPE
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Eye Protection
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Click to download full resolution via product page

Caption: Emergency spill response plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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